Cas no 1824254-30-9 (5-Oxaspiro[3.4]octan-1-amine)

• Product Name: 5-Oxaspiro[3.4]octan-1-amine
• CAS No: 1824254-30-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6020705
• PubChem ID: 121605194
• Update Time: 2025-05-22

5-Oxaspiro[3.4]octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[3.4]octan-1-amine
• AKOS026740848
• 1824254-30-9
• EN300-1600952

• Inchi： 1S/C7H13NO/c8-6-2-4-7(6)3-1-5-9-7/h6H,1-5,8H2
• InChI Key： AMKJJZLBASTVPA-UHFFFAOYSA-N
• SMILES： O1CCCC21CCC2N

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-Oxaspiro[3.4]octan-1-amine

Recent Advances in the Application of 5-Oxaspiro[3.4]octan-1-amine (CAS: 1824254-30-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Oxaspiro[3.4]octan-1-amine (CAS: 1824254-30-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique spirocyclic structure and versatile reactivity. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, highlighting its role as a key intermediate in drug discovery and development.

Recent studies have demonstrated that 5-Oxaspiro[3.4]octan-1-amine serves as a privileged structure for the design of novel bioactive molecules. Its spirocyclic core provides conformational rigidity, which is advantageous for targeting protein-protein interactions and allosteric binding sites. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into a series of kinase inhibitors, showing improved selectivity profiles compared to traditional heterocyclic cores.

The synthetic accessibility of 5-Oxaspiro[3.4]octan-1-amine has been significantly improved through recent methodological developments. A breakthrough paper in Organic Letters (2024) described a catalytic asymmetric synthesis route using chiral phosphoric acid catalysis, achieving the compound in high enantiomeric excess (ee > 99%). This advancement addresses previous challenges in obtaining optically pure forms of the scaffold, opening new possibilities for chiral drug development.

In terms of biological applications, researchers have exploited the amine functionality of 5-Oxaspiro[3.4]octan-1-amine for diverse conjugation strategies. A Nature Chemical Biology publication (2023) detailed its use as a linker in PROTAC (proteolysis targeting chimera) molecules, where it effectively bridged E3 ligase binders with target protein ligands. The spirocyclic nature of the compound contributed to enhanced proteolytic activity and reduced off-target effects in cellular models.

Emerging pharmacological data suggest that derivatives of 5-Oxaspiro[3.4]octan-1-amine show particular promise in central nervous system (CNS) drug development. Its balanced lipophilicity (calculated logP ~2.1) and molecular weight (127.18 g/mol) make it favorable for blood-brain barrier penetration. Several pharmaceutical companies have included this scaffold in their CNS pipeline candidates, with one compound currently in Phase I clinical trials for neurodegenerative disorders.

The structural characterization and computational modeling of 5-Oxaspiro[3.4]octan-1-amine have provided valuable insights into its molecular properties. Density functional theory (DFT) calculations reveal that the spirocyclic system adopts a slightly distorted geometry that may contribute to its unique binding characteristics. These computational studies, combined with X-ray crystallographic data, are guiding rational drug design efforts utilizing this scaffold.

Looking forward, researchers anticipate expanding the applications of 5-Oxaspiro[3.4]octan-1-amine into new therapeutic areas. Its potential in antibiotic development is being explored, with preliminary data showing activity against resistant bacterial strains when incorporated into novel antibiotic classes. Additionally, its use in covalent inhibitor design is gaining attention, as the amine group can be readily modified to incorporate electrophilic warheads for targeted covalent binding.